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Compound of Interest

Compound Name: Boc-NH-PEG4-CH2CH2COOH

Cat. No.: B1682598 Get Quote

Essential Safety and Handling Guide for Boc-
NH-PEG4-CH2CH2COOH
This guide provides immediate and essential safety, handling, and disposal information for

researchers, scientists, and drug development professionals working with Boc-NH-PEG4-
CH2CH2COOH (CAS No: 756525-91-4).[1] Given that detailed toxicological data is not readily

available, this compound should be handled with care, assuming it is potentially hazardous.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Boc-NH-PEG4-CH2CH2COOH is

provided in the table below.
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Property Value

Molecular Formula C16H31NO8

Molecular Weight 365.42 g/mol

Appearance Liquid[2]

Density Approximately 1.1 g/cm³[3]

Boiling Point 504.5 ± 50.0 °C at 760 mmHg[3]

Flash Point 258.9 ± 30.1 °C[3]

Storage Temperature
-20°C is recommended for long-term storage to

ensure stability.[2]

Personal Protective Equipment (PPE)
Due to the unknown toxicological profile of Boc-NH-PEG4-CH2CH2COOH, a comprehensive

approach to personal protection is crucial to minimize exposure.[4] The following PPE should

be worn at all times when handling the compound:

Hand Protection: Nitrile or neoprene gloves are recommended.[5] Gloves should be

inspected before use and changed frequently, especially if contaminated.

Eye and Face Protection: Chemical splash goggles and a face shield should be used to

protect against splashes.[6]

Skin and Body Protection: A laboratory coat or a disposable gown should be worn to prevent

skin contact.[5] For procedures with a higher risk of splashes, a chemically resistant apron is

advised.[6]

Respiratory Protection: If there is a risk of generating aerosols or dust, or if working outside

of a ventilated enclosure, a NIOSH-approved respirator (e.g., N95) or a chemical cartridge

respirator should be used.[4][5]
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Figure 1. PPE Selection Workflow
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Caption: Figure 1. Decision workflow for selecting appropriate PPE.

Operational Plan: Handling and Storage
Engineering Controls:
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It is highly recommended to handle Boc-NH-PEG4-CH2CH2COOH in a well-ventilated

laboratory.

For procedures that may generate aerosols or dust, a chemical fume hood or a Class II

Biosafety Cabinet should be used to minimize inhalation exposure.[4]

Safe Handling Practices:

Preparation: Before handling, ensure all necessary PPE is readily available and in good

condition. Review the experimental protocol and have all required materials and equipment

ready.

Dispensing: When weighing or measuring the compound, do so in a designated area,

preferably within a ventilated enclosure. Avoid creating dust or aerosols.

During Use: Keep containers of the compound closed when not in use. Avoid contact with

skin, eyes, and clothing.

Spills: In the event of a spill, immediately alert others in the area. Wearing appropriate PPE,

contain the spill with an inert absorbent material (e.g., vermiculite, sand). Clean the area with

a suitable solvent and then wash with soap and water. All spill cleanup materials should be

collected and disposed of as hazardous waste.

Storage:

Store Boc-NH-PEG4-CH2CH2COOH in a tightly sealed container in a cool, dry, and well-

ventilated area.

The recommended storage temperature is -20°C.[2]

Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan
All waste containing Boc-NH-PEG4-CH2CH2COOH should be treated as hazardous chemical

waste.

Waste Collection:
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Solid Waste: Contaminated solid waste, including gloves, disposable gowns, and absorbent

materials from spill cleanups, should be placed in a clearly labeled, sealed container for

hazardous waste.

Liquid Waste: Solutions containing Boc-NH-PEG4-CH2CH2COOH should be collected in a

designated, sealed, and properly labeled hazardous waste container. Do not mix with other

incompatible waste streams.

Disposal Procedure:

All chemical waste must be disposed of in accordance with local, state, and federal

regulations.

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on hazardous waste disposal procedures.
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Figure 2. Disposal Workflow for Contaminated Materials
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.biochempeg.com/product/Boc-NH-PEG4-COOH.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/902551
https://www.chemsrc.com/en/cas/756525-91-4_898765.html
https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs-965
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://na.bhs1.com/protective-kit.html
https://www.benchchem.com/product/b1682598#personal-protective-equipment-for-handling-boc-nh-peg4-ch2ch2cooh
https://www.benchchem.com/product/b1682598#personal-protective-equipment-for-handling-boc-nh-peg4-ch2ch2cooh
https://www.benchchem.com/product/b1682598#personal-protective-equipment-for-handling-boc-nh-peg4-ch2ch2cooh
https://www.benchchem.com/product/b1682598#personal-protective-equipment-for-handling-boc-nh-peg4-ch2ch2cooh
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1682598?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

